2-Methyl-6-morpholinonicotinic acid

• Molecular Formula: C11H14N2O3
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 2-methyl-6-morpholin-4-ylpyridine-3-carboxylic acid
• InChI: InChI=1S/C11H14N2O3/c1-8-9(11(14)15)2-3-10(12-8)13-4-6-16-7-5-13/h2-3H,4-7H2,1H3,(H,14,15)
• InChI Key: TUJLUAJVJGENQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)N2CCOCC2)C(=O)O

Description

2-Methyl-6-morpholinonicotinic acid is a derivative of nicotinic acid, which is a form of vitamin B3.

Preparation Methods

One common method involves the use of methyl nicotinate as a starting material, which is then reacted with morpholine under specific conditions to yield the desired product . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

2-Methyl-6-morpholinonicotinic acid can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: The morpholine ring can be substituted with other functional groups using appropriate reagents and conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-Methyl-6-morpholinonicotinic acid has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: This compound is studied for its potential biological activities, including anti-inflammatory and analgesic properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of certain diseases.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of other chemical compounds.

Mechanism of Action

The mechanism of action of 2-Methyl-6-morpholinonicotinic acid involves its interaction with specific molecular targets and pathways. It may act on certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are still under investigation, but it is believed to influence lipid metabolism and inflammatory pathways .

Comparison with Similar Compounds

2-Methyl-6-morpholinonicotinic acid can be compared with other nicotinic acid derivatives, such as:

2-Chloronicotinic acid: Known for its pharmaceutical applications.

2-Bromo aryl nicotinic acid: Exhibits anti-inflammatory and analgesic properties.

α-chloro niacin: Used in various industrial applications. What sets this compound apart is its unique morpholine ring, which imparts distinct chemical and biological properties, making it a valuable compound for research and development.